1-(3-Aminophenyl)-3,3,3-trifluoropropan-1-one

• IUPAC Name: 1-(3-aminophenyl)-3,3,3-trifluoropropan-1-one
• InChI: InChI=1S/C9H8F3NO/c10-9(11,12)5-8(14)6-2-1-3-7(13)4-6/h1-4H,5,13H2
• InChI Key: MPHOVHPZGIAIOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C(=O)CC(F)(F)F
• Molecular Formula: C9H8F3NO
• Molecular Weight: 203.16 g/mol

Description

The compound “1-(3-Aminophenyl)-3,3,3-trifluoropropan-1-one” is an organic compound containing an aminophenyl group and a trifluoropropanone group. The presence of the amino group (-NH2) and the trifluoropropanone group suggests that this compound may have interesting chemical properties and could potentially be used in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an aminophenyl group attached to a trifluoropropanone group. The exact structure and conformation would depend on the specific conditions and could be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

This compound, due to the presence of the amino and trifluoropropanone groups, could potentially participate in a variety of chemical reactions. These could include nucleophilic addition reactions, condensation reactions, and various types of substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These could include its melting point, boiling point, solubility in various solvents, and its reactivity with various reagents.

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, if it were used as a reagent in a chemical reaction, its mechanism of action would involve its chemical reactivity and the specific reaction conditions.

Safety and Hazards

As with any chemical compound, handling “1-(3-Aminophenyl)-3,3,3-trifluoropropan-1-one” would require appropriate safety precautions. This could include wearing appropriate personal protective equipment, working in a well-ventilated area, and avoiding contact with the skin and eyes.

Future Directions

The future research directions for this compound could involve exploring its potential uses in various chemical reactions, studying its physical and chemical properties in more detail, and investigating its potential applications in fields such as medicinal chemistry or materials science.